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Compound of Interest

Compound Name:

2-Hydroxy-2-

phenylethanimidamide

hydrochloride

CAS No.: 51936-80-2

Cat. No.: B2890301 Get Quote

Introduction & Chemical Context
Mandelamidine (2-hydroxy-2-phenylacetamidine) is a structural analog of benzamidine, often

utilized in medicinal chemistry as a serine protease inhibitor motif or a synthetic intermediate

for heterocycle formation [1, 2]. While typically supplied as the stable hydrochloride salt

(Mandelamidine·HCl) to prevent hydrolysis and oxidation, specific applications—such as

nucleophilic coupling reactions, non-polar solvent catalysis, or binding assays requiring the

neutral species—necessitate the isolation of the free base.

Unlike simple amines, amidines are strong bases (

) and are prone to hydrolysis (forming the amide) and reaction with atmospheric

. Consequently, the "free-basing" process requires precise pH control and rapid handling to
maintain chemical integrity.

Chemical Identity Table[1]
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Property Specification

Common Name Mandelamidine

IUPAC Name 2-Hydroxy-2-phenylacetamidine

CAS (Salt/Base)
106037-39-2 (m-hydroxy variant ref) / Generic

Amidine

Molecular Formula

Molecular Weight
150.18 g/mol (Free Base) / 186.64 g/mol (HCl

Salt)

Acidity (

)
~11.5 (Amidine moiety)

Solubility (Salt) Water, Methanol, DMSO

Solubility (Base) Dichloromethane (DCM), Ethyl Acetate, THF

Safety & Precautions
Corrosivity: Amidines are caustic. The free base can cause severe skin and eye irritation.

Instability: The

-hydroxy amidine motif is susceptible to hydrolysis to Mandelamide (2-hydroxy-2-
phenylacetamide) under basic conditions, especially if heated.

Racemization: If using a chiral enantiomer (e.g., (S)-Mandelamidine), exposure to high pH

(>13) for extended periods may induce racemization at the benzylic carbon.

CO2 Sensitivity: Amidine free bases rapidly absorb atmospheric

to form carbonates. Work under an inert atmosphere (Nitrogen/Argon) is recommended.

Experimental Protocol
Materials Required[1][2][3][4][5][6][7][8][9][10]
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Precursor: Mandelamidine Hydrochloride.

Solvents: Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (HPLC Grade).

Reagents: 2N Sodium Hydroxide (NaOH) or Saturated Sodium Carbonate (

).

Drying Agent: Anhydrous Sodium Sulfate (

).

Equipment: Separatory funnel, Rotary evaporator, pH strips/meter, Ice bath.

Step-by-Step Methodology
Step 1: Dissolution

Weigh the required amount of Mandelamidine HCl.

Dissolve in the minimum volume of distilled water (

) in a beaker.

Cool the solution to 0–4°C in an ice bath. Cooling is critical to suppress hydrolysis during

neutralization.

Step 2: Neutralization (Liberation)
Add DCM (equal volume to water) to the beaker to create a biphasic layer.

While stirring vigorously, dropwise add 2N NaOH (cold).

Monitor pH.[1] Adjust until the aqueous layer reaches pH 12–13.

Note: Since the

is high (~11.5), a high pH is required to fully deprotonate the amidinium ion. However,
avoid pH > 13.5 to minimize racemization.

Stir for 5 minutes at 0°C.
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Step 3: Extraction
Transfer the biphasic mixture to a cold separatory funnel.

Shake vigorously for 1 minute, venting frequently.

Allow layers to separate. Collect the lower organic layer (DCM) containing the free base.

Re-extract the aqueous layer 2 more times with fresh DCM to ensure quantitative recovery.

Step 4: Drying and Isolation
Combine the organic extracts.

Wash once with Brine (saturated NaCl) to remove residual water and base.

Dry the organic phase over Anhydrous

for 10 minutes.

Filter off the desiccant.

Concentrate the filtrate using a Rotary Evaporator at low temperature (bath < 30°C). Do not

overheat.

Result: The free base will appear as a viscous oil or low-melting solid.

Step 5: Storage
Use immediately for the downstream application.

If storage is necessary, flush with Argon, seal tightly, and store at -20°C.

Process Visualization (Workflow)
The following diagram illustrates the critical decision points and flow of the extraction process.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2890301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Mandelamidine HCl
(Solid Salt)

Dissolve in Water
(Cool to 4°C)

Add Organic Solvent
(DCM or EtOAc)

Basify with NaOH
(Target pH 12-13)

Deprotonation

Phase Separation
(Separatory Funnel)

Aqueous Layer
(Discard)

Organic Layer
(Contains Free Base)

Collect Lower Phase

Dry over Na2SO4
& Filter

Rotary Evaporation
(< 30°C)

End: Mandelamidine Free Base
(Store under Argon)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2890301?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2890301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Schematic workflow for the isolation of Mandelamidine free base, emphasizing

temperature control and phase separation.

Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

Low Yield
Incomplete deprotonation (

).

Ensure aqueous pH reaches

12–13. Use stronger base

(NaOH) if using Carbonate.

Product is Solid Amide Hydrolysis occurred.

Keep temperature < 4°C.

Minimize contact time with

aqueous base.

Cloudy Organic Layer Water contamination.
Improve drying step with fresh

or brine wash.

Racemization
pH too high or exposure too

long.

Use

instead of NaOH; work faster;

avoid excess base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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